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Compound of Interest

Compound Name: 2-(Methylthio)thiazole

Cat. No.: B1586565

An In-depth Technical Guide to the Physical
Properties of 2-(Methylthio)thiazole

This guide provides a comprehensive overview of the key physical properties of 2-
(Methylthio)thiazole, a heterocyclic compound of significant interest in the fields of
agrochemicals, flavor and fragrance, and pharmaceutical development.[1] As a crucial
intermediate and building block, a thorough understanding of its physical characteristics is
paramount for researchers, scientists, and drug development professionals to ensure purity,
optimize reaction conditions, and develop stable formulations.[1][2] This document will delve
into the boiling point, melting point, and solubility of 2-(Methylthio)thiazole, presenting both
established data and the experimental methodologies for their determination.

Core Physical Properties of 2-(Methylthio)thiazole

A summary of the key physical properties of 2-(Methylthio)thiazole is presented below. It is
important to note that slight variations in these values can be found across different sources,
which can be attributed to differences in experimental conditions and sample purity.
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Physical Property Reported Value(s)
- _ 199 - 201 °C[3], 205-207 °C[4][5], 212-213 °C
Boiling Point
(est.)[6], 62 °C at 26 mmHg[1]
Melting Point -15 °CJ[3], 132 °C[4][5]
- Insoluble in water[3], Soluble in alcohol and
Solubility ) )
many organic solvents like ether[3][6]
Colorless to pale yellow or light orange clear
Appearance _
liquid[1][3][6]
Density 1.271 g/mL at 25 °C[4], 1.27 g/cm3[3], 1.28[1]
Refractive Index n20/D 1.6080[4], n20/D 1.61[1]

In-Depth Analysis of Physical Properties

Boiling Point

The boiling point is a fundamental physical property that indicates the temperature at which a
liquid's vapor pressure equals the surrounding atmospheric pressure. For 2-
(Methylthio)thiazole, a range of boiling points has been reported, which is a critical
consideration for purification techniques such as distillation.[7] The variation in reported
atmospheric boiling points (from 199 °C to 213 °C) may stem from minor impurities in the
samples or slight differences in atmospheric pressure during measurement.[3][4][5][6] The
significantly lower boiling point of 62 °C reported at a reduced pressure of 26 mmHg
underscores the compound's suitability for vacuum distillation, a technique often employed to
purify thermally sensitive compounds.[1]

The capillary method is a common and effective technique for determining the boiling point of a
liquid sample.[8][9] This method relies on observing the temperature at which the vapor
pressure of the liquid equals the external pressure.

Protocol:

» A small amount of the 2-(Methylthio)thiazole sample is placed in a small test tube.
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o Acapillary tube, sealed at one end, is inverted and placed into the test tube containing the
sample.

e The test tube is attached to a thermometer and heated in a controlled manner, often using a
heating block or an oil bath.

o As the temperature rises, the air trapped in the capillary tube will be expelled, and then the
vapor of the sample will fill the capillary. A stream of bubbles will be observed emerging from
the open end of the capillary tube.[9]

e The heat source is then removed, and the apparatus is allowed to cool slowly.

e The boiling point is recorded as the temperature at which the bubbling stops and the liquid
begins to be drawn back into the capillary tube. At this point, the vapor pressure inside the
capillary is equal to the external atmospheric pressure.[8]

Causality in Experimental Design: The slow and controlled heating and cooling are crucial for
obtaining an accurate boiling point range. Rapid heating can lead to superheating and an
erroneously high boiling point, while rapid cooling can cause the liquid to be drawn into the
capillary prematurely. The use of a stirring mechanism in the heating bath ensures a uniform
temperature distribution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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